Cas no 495-02-3 (Auraptene)

Auraptene is the most abundant natural geranyloxy coumarin Conclusion: auraptene reduces the secretion of matrix metalloproteinase-2 (MMP-2) and key inflammatory factors, such as IL-6, IL-8 and chemokine (C-C motif) ligand-5 (CCL5)

Auraptene structure

Product Name:Auraptene

CAS No:495-02-3

Molecular Formula:C₁₉H₂₂O₃

Molecular Weight:298.3762

MDL:MFCD00075948

CID:329302

PubChem ID:329771062

Auraptene Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,7-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-
- Auraptene
- AURAPTENE(RG)
- AURAPTENE(RG) PrintBack
- 7-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-2H-1-benzopyran-2-one 7-Geranyloxycoumarin Aurapten
- 7-GERANYLOXYCOUMARIN
- aurapten
- 7-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-2H-1-benzopyran-2-one
- 7-[[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]oxy]-2H-chromen-2-one
- [ "" ]
- F79I1ZEL2E
- RSDDHGSKLOSQFK-RVDMUPIBSA-N
- 7-[(2E)-3,7-dimethylocta-2,6-dienoxy]chromen-2-one
- 7-{[(2E)-3,7-dimethylocta-2,6-dien-1-yl]oxy}-2H-chromen-2-one
- (E)-7-((3,7-Dimethylocta-2,6-dien-1-yl)oxy)-2H-chromen-2-one
- Feronialactone
- 7-{[(2E)-3,7-dimethyl-2,6-octadienyl]oxy}-2H-chromen-2-one
- 7-([(2E)-3,7-Dimethyl-2,6-octadienyl]oxy)-2H-chromen-2-one
- 2H-1-Benzopyran-2-one, 7-((3,7-dimethyl-2,6-octadienyl)oxy)-, (
- 7-O-geranylumbelliferone
- 7-(3,7-Dimethyl-octa-2,6-dienyloxy)-chromen-2-one
- Coumarin, 7-(geranyloxy)-
- SCHEMBL2535034
- UPCMLD-DP061:001
- SR-01000758940
- NCGC00096070-03
- NCGC00096070-11
- NS00094514
- HMS2270C13
- Coumarin, 7-[(3,7-dimethyl-2,6-octadienyl)oxy]-, (E)-
- 495-02-3
- DTXSID80897576
- 7-{[(2E)-3,7-dimethylocta-2,6-dien-1-yl]oxy}-2H-1-benzopyran-2-one
- AKOS015969736
- SPECTRUM1505176
- HY-N2388
- CHEBI:93486
- 7-([(2E)-3,7-Dimethyl-2,6-octadienyl]oxy)-2H-chromen-2-one #
- Auraptene, >=98% (HPLC)
- A871794
- NCGC00096070-05
- Q3629783
- SR-01000758940-4
- SMR000386931
- 2H-1-Benzopyran-2-one, 7-((3,7-dimethyl-2,6-octadienyl)oxy)-, (E)-
- 7-(3,7-dimethylocta-2,6-dienoxy)-1-benzopyran-2-one
- MEGxp0_000091
- BCP23751
- BDBM50361373
- AMY36802
- CCG-208550
- ACon1_000071
- 2H-1-BENZOPYRAN-2-ONE, 7-(((2E)-3,7-DIMETHYL-2,6-OCTADIEN-1-YL)OXY)-
- 7-Geranyloxycoumarin
- CS-0022591
- SR-01000758940-3
- 7-[(3,7-Dimethyl-2,6-octadienyl)oxy]-(E)-Coumarin
- AC-34106
- HMS3886N14
- MFCD00075948
- CHEMBL307341
- NP344
- NCGC00096070-04
- SCHEMBL2535029
- NCGC00168822-01
- UPCMLD-DP061
- CCRIS 8835
- CHEBI:134355
- UNII-F79I1ZEL2E
- NSC-711511
- MLS001049098
- NCGC00096070-01
- 2H-1-Benzopyran-2-one, 7-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-
- 2H-1-Benzopyran-2-one, 7-[(3,7-dimethyl-2,6-octadienyl)oxy]-, (E)-
- NSC711511
- LS-14721
- 7-(3,7-Dimethyl-2,6-octadienyl)oxy-2H-1-benzopyran-2-one, 9CI
- BRD-K85013741-001-05-9
- (E)-7-(3,7-dimethylocta-2,6-dienyloxy)-2H-chromen-2-one
- s9052
- 7-(geranyloxy)coumarin
- "Aurapten
- MLSMR
- 7-(((2E)-3,7-dimethylocta-2,6-dien-1-yl)oxy)-2H-chromen-2-one
- DA-71146
- 7-(((2E)-3,7-Dimethyl-2,6-octadienyl)oxy)-2H-chromen-2-one
- A3147
- 7-(((2E)-3,7-dimethylocta-2,6-dien-1-yl)oxy)-2H-1-benzopyran-2-one
- STL457597
- 2H-2-one, 7-(((2E)-3,7-dimethyl-2,6-octadien-1-yl)oxy)-
- O-geranylumbelliferone
- DTXCID501326923
- 7-((3,7-Dimethyl-2,6-octadienyl)oxy)-(e)-coumarin
- Coumarin, 7-((3,7-dimethyl-2,6-octadienyl)oxy)-, (E)-
- 7-((2E)-3,7-dimethylocta-2,6-dienoxy)chromen-2-one
- +Expand
- MDL： MFCD00075948
- InChIKey： RSDDHGSKLOSQFK-RVDMUPIBSA-N
- Inchi： 1S/C19H22O3/c1-14(2)5-4-6-15(3)11-12-21-17-9-7-16-8-10-19(20)22-18(16)13-17/h5,7-11,13H,4,6,12H2,1-3H3/b15-11+
- SMILES： O(C1C([H])=C([H])C2C([H])=C([H])C(=O)OC=2C=1[H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

Exact Mass: 298.156895g/mol
Surface Charge: 0
XLogP3: 5.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 298.156895g/mol
Monoisotopic Mass: 298.156895g/mol
Topological Polar Surface Area: 35.5Å²
Heavy Atom Count: 22
Complexity: 469
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 298.4

Experimental Properties

LogP: 4.86450
PSA: 39.44000
Refractive Index: 1.548
Boiling Point: 455.5°C at 760 mmHg
Melting Point: 66°C(lit.)
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 195.4±23.3 °C
Solubility: DMSO: >20mg/mL
Color/Form: Powder
Solubility: Not determined
Sensitiveness: Sensitive to heat
λmax: 322(EtOH)(lit.)
Density: 1.1±0.1 g/cm3

Auraptene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D96J-1mg	AURAPTENE	495-02-3	99%	1mg	$6.00	2024-05-01
A2B Chem LLC	AG17627-1mg	Auraptene	495-02-3	99%	1mg	$6.00	2024-04-19
Ambeed	A235149-1mg	(E)-7-((3,7-Dimethylocta-2,6-dien-1-yl)oxy)-2H-chromen-2-one	495-02-3	99%	1mg	$7.0	2024-07-18
Apollo Scientific	BISN0165-250mg	Auraptene	495-02-3		250mg	£85.00	2024-07-24
ChemFaces	CFN98787-20mg	Auraptene	495-02-3	>=98%	20mg	$100
ChemScence	CS-0022591-10mg	Auraptene	495-02-3	99.52%	10mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1807-1000mg	Auraptene	495-02-3	98%	1000mg	$150	2023-09-20
Crysdot LLC	CD32001238-25mg	Auraptene	495-02-3	97%	25mg	$188	2024-07-18
eNovation Chemicals LLC	Y1242123-25mg	AURAPTENE	495-02-3	95%	25mg	$105	2024-06-06
LKT Labs	A8070-25 mg	Auraptene	495-02-3	≥98%	25mg	$92.50	2023-07-11

Auraptene Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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NanJingqingYunbiologologyicaltecjnco，LTD

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Auraptene Related Literature

1. Hepatoprotection of auraptene from the peels of citrus fruits against 17α-ethinylestradiol-induced cholestasis in mice by activating farnesoid X receptor

Junqiao Wang,Ting Fu,Renchao Dong,Changyuan Wang,Kexin Liu,Huijun Sun,Xiaokui Huo,Xiaodong Ma,Xiaobo Yang,Qiang Meng Food Funct. 2019 10 3839
2. Daphnetin contributes to allergen-induced Th2 cytokine expression and type 2-immune responses in atopic dermatitis and asthma

Yi Zhang,Lu Qu,Yun Sun,YuPing Lin,Jing Zeng,LiXia He,Xiucun Li,Wen Gu,Jian Nie,Xiaoling Yu,XiaoYun Tong,Feng Huang Food Funct. 2022 13 12383
3. Dietary phenolic-type Nrf2-activators: implications in the control of toxin-induced hepatic disorders

Qian Zhou,Nana Zhang,Tingyan Hu,Hui Xu,Xinxing Duan,Bin Liu,Feng Chen,Mingfu Wang Food Funct. 2022 13 5480
4. The chemical composition of Murraya paniculata. The structure of five new coumarins and one new alkaloid and the stereochemistry of murrangatin and related coumarins

Chihiro Ito,Hiroshi Furukawa,Hisashi Ishii,Tsutomu Ishikawa,Joju Haginiwa J. Chem. Soc. Perkin Trans. 1 1990 2047
5. Porphyromonas gingivalis: where do we stand in our battle against this oral pathogen?

Kaitlind C. Howard,Octavio A. Gonzalez,Sylvie Garneau-Tsodikova RSC Med. Chem. 2021 12 666
6. Coumarins

R. D. H. Murray Nat. Prod. Rep. 1989 6 591
7. Citrus auraptene induces drug efflux transporter P-glycoprotein expression in human intestinal cells

Tomohiro Nabekura,Tatsuya Kawasaki,Yu Kato,Kazuyoshi Kawai,Serena Fiorito,Francesco Epifano,Salvatore Genovese,Yuichi Uwai Food Funct. 2020 11 5017
8. Natural product-derived pharmacological modulators of Nrf2/ARE pathway for chronic diseases

Hemant Kumar,In-Su Kim,Sandeep Vasant More,Byung-Wook Kim,Dong-Kug Choi Nat. Prod. Rep. 2014 31 109
9. Hepatoprotection of auraptene from peels of citrus fruits against thioacetamide-induced hepatic fibrosis in mice by activating farnesoid X receptor

Xiaoguang Gao,Changyuan Wang,Chenqing Ning,Kexin Liu,Xinyuan Wang,Zhihao Liu,Huijun Sun,Xiaodong Ma,Pengyuan Sun,Qiang Meng Food Funct. 2018 9 2684
10. Characterization of a coumarin C-/O-prenyltransferase and a quinolone C-prenyltransferase from Murraya exotica

Na Li,Xiao Liu,Mingliang Zhang,Zekun Zhang,Beibei Zhang,Xiaohui Wang,Juan Wang,Pengfei Tu,Yong Jiang,She-po Shi Org. Biomol. Chem. 2022 20 5535

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